N-[4-fluoro-3-(1-piperidinylsulfonyl)benzoyl]glycine

• IUPAC Name: 2-[(4-fluoro-3-piperidin-1-ylsulfonylbenzoyl)amino]acetic acid
• InChI: InChI=1S/C14H17FN2O5S/c15-11-5-4-10(14(20)16-9-13(18)19)8-12(11)23(21,22)17-6-2-1-3-7-17/h4-5,8H,1-3,6-7,9H2,(H,16,20)(H,18,19)
• InChI Key: VJBWZVWZUPXCAK-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=C(C=CC(=C2)C(=O)NCC(=O)O)F
• Molecular Formula: C14H17FN2O5S
• Molecular Weight: 344.36 g/mol

Description

N-[4-fluoro-3-(1-piperidinylsulfonyl)benzoyl]glycine, also known as NFPS, is a selective inhibitor of the glutamate transporter subtype 1 (GLT-1). GLT-1 is responsible for the majority of glutamate uptake in the brain, and its dysfunction has been implicated in various neurological disorders such as Alzheimer's disease, epilepsy, and stroke. NFPS has been extensively studied for its potential therapeutic applications in these disorders.

Mechanism of Action

N-[4-fluoro-3-(1-piperidinylsulfonyl)benzoyl]glycine selectively inhibits GLT-1, the major glutamate transporter in the brain. This leads to an increase in extracellular glutamate levels, which can activate various glutamate receptors and modulate synaptic transmission. N-[4-fluoro-3-(1-piperidinylsulfonyl)benzoyl]glycine has been shown to increase the activity of NMDA receptors, which are involved in learning and memory.
Biochemical and Physiological Effects:
N-[4-fluoro-3-(1-piperidinylsulfonyl)benzoyl]glycine has been shown to increase glutamate uptake in the brain, which can protect against excitotoxicity and improve cognitive function. It has also been shown to have neuroprotective effects in animal models of stroke and epilepsy. N-[4-fluoro-3-(1-piperidinylsulfonyl)benzoyl]glycine has been shown to increase the activity of NMDA receptors, which are involved in learning and memory.

Advantages and Limitations for Lab Experiments

One advantage of N-[4-fluoro-3-(1-piperidinylsulfonyl)benzoyl]glycine is its selectivity for GLT-1, which allows for specific modulation of glutamate transport in the brain. However, N-[4-fluoro-3-(1-piperidinylsulfonyl)benzoyl]glycine has limited solubility in water, which can make it difficult to work with in lab experiments.

Future Directions

For research on N-[4-fluoro-3-(1-piperidinylsulfonyl)benzoyl]glycine include exploring its potential therapeutic applications in various neurological disorders, such as Alzheimer's disease, epilepsy, and stroke. Additionally, further studies are needed to elucidate the precise mechanisms of action of N-[4-fluoro-3-(1-piperidinylsulfonyl)benzoyl]glycine and its effects on synaptic transmission and plasticity. Finally, the development of more soluble analogs of N-[4-fluoro-3-(1-piperidinylsulfonyl)benzoyl]glycine may improve its utility in lab experiments and clinical applications.

Synthesis Methods

N-[4-fluoro-3-(1-piperidinylsulfonyl)benzoyl]glycine can be synthesized through a multi-step process involving the reaction of 4-fluoro-3-nitrobenzoic acid with piperidine to form the corresponding nitroso compound. This compound is then reacted with sodium sulfite to form the sulfonyl compound, which is finally coupled with glycine to form N-[4-fluoro-3-(1-piperidinylsulfonyl)benzoyl]glycine.

Scientific Research Applications

N-[4-fluoro-3-(1-piperidinylsulfonyl)benzoyl]glycine has been extensively studied for its potential therapeutic applications in various neurological disorders. It has been shown to increase glutamate uptake in the brain, which can protect against excitotoxicity and improve cognitive function. N-[4-fluoro-3-(1-piperidinylsulfonyl)benzoyl]glycine has also been shown to have neuroprotective effects in animal models of stroke and epilepsy.